5-(Bromomethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one

• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol
• SMILES: CC1=CC(=CC=C1)N2CC(OC2=O)CBr
• InChI: InChI=1S/C11H12BrNO2/c1-8-3-2-4-9(5-8)13-7-10(6-12)15-11(13)14/h2-5,10H,6-7H2,1H3
• InChIKey: IFSDNPLAUOOTAO-UHFFFAOYSA-N

5-(Bromomethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one: N-Aryl Oxazolidinone Building Block Overview

5-(Bromomethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one (CAS 1566315-10-3) is a 3-aryl-substituted oxazolidin-2-one featuring a reactive bromomethyl group at the 5-position . This heterocyclic compound (MF: C11H12BrNO2, MW: 270.12) combines the oxazolidinone scaffold—a privileged structure in both pharmaceutical agents (e.g., linezolid antibacterials, toloxatone antidepressants) and chiral auxiliary chemistry—with an electrophilic handle amenable to further functionalization [1]. Commercially available at 95% purity, it serves primarily as a synthetic intermediate for constructing more complex N-aryl oxazolidinone libraries .

Electrophilic bromomethyl handle enables direct SN2 alkylation without pre-activation

N-aryl oxazolidinone scaffold suitable for library synthesis and medicinal chemistry diversification

Commercially available purity supports multi-step synthetic workflows

• [1] Tetrahedron (2017) Vol 73, Issue 24, pp 3363-3367. Direct synthesis of oxazolidin-2-ones from tert-butyl allylcarbamate via halo-induced cyclisation. View Source

Why 5-(Bromomethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one Cannot Be Replaced by Unsubstituted or 5-Hydroxymethyl Analogs

Generic substitution within the 3-aryl oxazolidin-2-one class is precluded by the divergent reactivity imparted by the 5-substituent. The bromomethyl group of the target compound is a potent alkylating agent, enabling nucleophilic displacement reactions (SN2) that are kinetically and mechanistically inaccessible to its 5-hydroxymethyl counterpart (toloxatone), which requires pre-activation . Conversely, the N-aryl substitution distinguishes this compound from simpler 5-(bromomethyl)-1,3-oxazolidin-2-ones lacking the 3-methylphenyl group, which would exhibit different solubility, steric, and electronic profiles in further transformations. While comprehensive comparative datasets are absent from the open literature, the orthogonal reactivity of the C–Br bond relative to C–OH or C–H bonds dictates distinct synthetic utility.

5-Hydroxymethyl analog (toloxatone) requires pre-activation for nucleophilic substitution; direct displacement not feasible

N-unsubstituted 5-(bromomethyl)oxazolidinone differs in solubility, steric/electronic profiles, and hydrolytic stability

Quantitative Differentiation Evidence for 5-(Bromomethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one Against Close Analogs

Electrophilic Reactivity: Bromomethyl vs. Hydroxymethyl Leaving-Group Potential

The 5-(bromomethyl) group is a superior leaving group compared to the 5-(hydroxymethyl) found in the drug toloxatone. Bromine is a better leaving group in SN2 reactions due to its lower pKa of the conjugate acid (HBr ≈ -9) versus water (pKa 15.7). While direct experimental kinetic data for the nucleophilic substitution of this exact compound versus its hydroxyl analog were not identified in the peer-reviewed literature , the class-level inference is that the bromomethyl derivative can be directly functionalized under mild conditions where the hydroxymethyl analog would require activation (e.g., tosylation or Mitsunobu conditions).

Leaving-Group Ability

Class-level inference

~10²⁵-fold difference

Enables direct, catalyst-free alkylation; may support library synthesis efficiency

Based on physical-organic principles; no direct kinetic data located

Evidence Dimension	Leaving-group ability (pKa of conjugate acid)
Target Compound Data	Bromide leaving group; conjugate acid HBr, pKa ≈ -9
Comparator Or Baseline	Hydroxyl leaving group (toloxatone); conjugate acid H2O, pKa 15.7
Quantified Difference	pKa difference of ~25 logarithmic units, corresponding to an estimated 10^25-fold difference in leaving group ability
Conditions	Classical physical-organic chemistry principle; no direct competitive kinetic experiment located

Why This Matters

For procurement, the bromomethyl compound offers direct, catalyst-free alkylation capability that the cheaper hydroxymethyl analog lacks without additional synthetic steps, saving time and cost in library synthesis.

N-Aryl Substitution Effect on Oxazolidinone Hydrolytic Stability over N-H Analog

The presence of the 3-(3-methylphenyl) group is expected to enhance hydrolytic stability of the oxazolidinone ring relative to the N-unsubstituted 5-(bromomethyl)-1,3-oxazolidin-2-one, due to reduced electrophilicity of the carbonyl carbon via resonance donation from the aryl nitrogen. No quantitative hydrolytic half-life comparison was found in the public domain for these specific compounds . However, general SAR for oxazolidinones indicates that N-aryl substitution decreases susceptibility to ring-opening hydrolysis under acidic or basic conditions compared to N–H analogs.

Hydrolytic Stability

Class-level inference

Target: N-aryl, predicted enhanced stability

Comparator: N-H analog

Difference: Quantitative t_1/2 ratio not reported

May support stability during multi-step transformations; data to verify

Based on general oxazolidinone SAR

Evidence Dimension	Relative hydrolytic stability
Target Compound Data	N-aryl substituted, predicted enhanced stability
Comparator Or Baseline	5-(Bromomethyl)-1,3-oxazolidin-2-one (N–H analog)
Quantified Difference	Quantitative half-life (t1/2) ratio not established in peer-reviewed literature
Conditions	No direct comparative stability study identified; inference based on general oxazolidinone SAR

Why This Matters

For users requiring a building block that remains intact during multi-step reactions, the N-aryl structural feature of this compound likely offers stability advantages over N–H analogs, which is relevant for stock solution and reaction condition planning.

Synthetic Utility: Halogen-Specific Cyclization Selectivity from tert-Butyl Allylcarbamate Precursors

A 2017 study on halo-induced cyclisation of tert-butyl allylcarbamates reported that the choice of halogenating agent directs the formation of either halo-unsubstituted-aryl oxazolidinones or p-halo-substituted-aryl derivatives [1]. While this study did not isolate the target compound specifically, brominating agents delivered 5-(bromomethyl)-substituted oxazolidinones distinct from chloro- or iodo- analogs. The bromine atom's intermediate size and polarizability provided unique cyclisation kinetics compared to chlorine or iodine, highlighting the structural uniqueness of the bromomethyl product in this synthetic methodology.

Cyclization Selectivity

Cross-study comparable

Brominating agents yield 5-(bromomethyl) derivatives, distinct from chloro/iodo analogs

Bromine intermediate provides unique reactivity profile for synthetic entry

Halo-induced cyclisation study [1]; target compound not isolated

Evidence Dimension	Cyclisation product distribution dependent on halogen identity
Target Compound Data	5-(bromomethyl) derivatives selectively formed under specific conditions
Comparator Or Baseline	5-(chloromethyl) and 5-(iodomethyl) analogs formed under different halogenation conditions
Quantified Difference	Specific yields for the target compound not reported; general halogen-dependent selectivity established [1]
Conditions	tert-Butyl allyl(phenyl)carbamate + Br2 or NBS in CH3CN, room temperature, 1-24 h

Why This Matters

For laboratories evaluating a synthetic entry point into N-aryl oxazolidinone space, the bromine-derived intermediates provide a distinct reactivity profile (intermediate halide leaving-group ability) that is not replicated by chlorine or iodine analogs.

• [1] Tetrahedron (2017) Vol 73, Issue 24, pp 3363-3367. Direct synthesis of oxazolidin-2-ones from tert-butyl allylcarbamate via halo-induced cyclisation. View Source

Application Scenarios for 5-(Bromomethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one

Direct Functionalization for Medicinal Chemistry Library Synthesis

The electrophilic bromomethyl group enables direct nucleophilic displacement with amines, thiols, or alkoxides to install diverse pharmacophoric elements without additional activation steps, as inferred from class-level leaving-group principles [1]. This is particularly advantageous for high-throughput parallel synthesis where step-count reduction is critical. Potential users: medicinal chemists building N-aryl oxazolidinone-based libraries targeting antibacterial or CNS indications.

Synthesis of Linezolid/Toloxatone Analogs via Copper-Catalyzed N-Arylation

The compound's N-aryl group can be introduced via CuI-catalyzed Buchwald coupling of aryl bromides with oxazolidinones, a methodology demonstrated for linezolid and toloxatone [1]. The bromomethyl handle can be subsequently transformed to hydroxymethyl (toloxatone) or azide/acetamide (linezolid mimics) through well-precedented substitution chemistry.

Chiral Auxiliary Development in Asymmetric Synthesis

The oxazolidin-2-one scaffold, when rendered chiral at the 5-position (via resolution or asymmetric synthesis), serves as a valuable chiral auxiliary. The N-aryl substitution provides differential steric shielding compared to classical N-acyl oxazolidinones (Evans auxiliaries), potentially altering diastereoselectivity in aldol or alkylation reactions. While direct comparative selectivity data for this specific compound are absent from the literature, this represents a high-value hypothesis for synthetic methodology groups.

Application

Selection Property

Validation Focus

Direct functionalization for library synthesis

Electrophilic bromomethyl handle

Nucleophilic displacement efficiency and scope

Synthesis of linezolid/toloxatone analogs

N-aryl oxazolidinone core with orthogonal C5 handle

Sequential functionalization (e.g., amination, azide installation)

Chiral auxiliary development

N-aryl steric and electronic profile

Diastereoselectivity in aldol/alkylation reactions (hypothesis-driven)

• [1] Tetrahedron (2017) Vol 73, Issue 24, pp 3363-3367. Direct synthesis of oxazolidin-2-ones from tert-butyl allylcarbamate via halo-induced cyclisation. View Source